![molecular formula C9H12N2OS B2894280 5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole CAS No. 2198590-67-7](/img/structure/B2894280.png)
5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole” is an organic molecule that contains a thiadiazole ring, which is a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms . The molecule also contains a methoxy group and a cyclopentene ring .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the thiadiazole ring, possibly through a cyclization reaction . The methoxy group could potentially be introduced through a nucleophilic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would likely show the thiadiazole ring attached to the cyclopentene ring via the methoxy group . The 3-methyl group would be attached to one of the carbon atoms of the thiadiazole ring .Chemical Reactions Analysis
As an organic compound containing a thiadiazole ring, this molecule might undergo reactions typical of heterocyclic compounds . The presence of the methoxy group could make the molecule more susceptible to electrophilic substitution reactions .Scientific Research Applications
1,2,4-Thiadiazole derivatives are a significant class of sulfur-containing heterocycles known for their wide range of biological activities. The core structure, featuring a five-membered ring with sulfur and nitrogen atoms, serves as a versatile scaffold for developing pharmacologically active compounds. These derivatives have been explored for various medicinal applications due to their diverse biological properties.
Therapeutic Potential
Recent studies have highlighted the therapeutic potential of 1,2,4-thiadiazole derivatives across multiple domains of medicinal chemistry. They exhibit a broad spectrum of pharmacological activities including antimicrobial, anti-inflammatory, antitubercular, antidiabetic, diuretic, antidepressant, radioprotective, anti-leishmanial, and cytotoxic activities. The structural diversity and the presence of the toxophoric N2C2S moiety contribute significantly to their efficacy (Faruk Alam, 2018).
Antimicrobial and Antitumor Activities
Among the notable applications of thiadiazole derivatives, their antimicrobial and antitumor activities stand out. These compounds have been identified as potent agents against various bacterial and fungal strains, showcasing their potential in addressing antibiotic resistance and infectious diseases. Additionally, certain thiadiazole derivatives possess significant antitumor properties, offering a promising avenue for cancer therapy (M. Yusuf & P. Jain, 2014; P. Mishra et al., 2015).
Structural Diversity and SAR
The structural activity relationship (SAR) studies of thiadiazole derivatives have revealed the significance of substituents and their positions on the thiadiazole ring in modulating biological activity. These findings guide the design and synthesis of new derivatives with enhanced potency and reduced toxicity, underscoring the potential of thiadiazole derivatives in drug discovery and development (M. Asif, 2016).
Future Directions
properties
IUPAC Name |
5-(cyclopent-3-en-1-ylmethoxy)-3-methyl-1,2,4-thiadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2OS/c1-7-10-9(13-11-7)12-6-8-4-2-3-5-8/h2-3,8H,4-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQGAYZIZLPSIQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)OCC2CC=CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(Cyclopent-3-en-1-yl)methoxy]-3-methyl-1,2,4-thiadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.